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Compound of Interest

Compound Name: 2-Cyclopentylquinazolin-4-amine

Cat. No.: B13541593

Get Quote

Introduction & Scientific Rationale
2-Cyclopentylquinazolin-4-amine (CAS 1264037-72-0) represents a highly versatile

pharmacophore within the quinazolin-4-amine class. Compounds bearing the 4-

aminoquinazoline scaffold are privileged structures in targeted oncology, primarily functioning

as potent, ATP-competitive inhibitors of receptor tyrosine kinases (e.g., EGFR, HER2)[1] and

splicing kinases (e.g., )[2]. Recent advancements have also highlighted their potential in

overcoming resistance mutations like EGFR-C797S[3] and acting as anti-parasitic agents

against Toxoplasma gondii[4].

Transitioning a quinazoline-based hit from in vitro enzymatic assays to in vivo animal models

presents specific pharmacokinetic (PK) and pharmacodynamic (PD) hurdles. These molecules

often exhibit poor aqueous solubility, rapid hepatic clearance, and off-target gastrointestinal

toxicities.

This application note provides a comprehensive, self-validating framework for evaluating 2-
Cyclopentylquinazolin-4-amine in murine models. The protocol is engineered to establish

causality between dosing, systemic exposure, and phenotypic tumor regression while ensuring

rigorous scientific integrity.
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Mandatory Visualization: Mechanism & Workflow
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Figure 1: Mechanism of quinazolin-4-amines as ATP-competitive kinase inhibitors.
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Figure 2: Self-validating in vivo workflow for evaluating quinazoline derivatives.

Phase 1: Pharmacokinetic (PK) Profiling
Causality & Rationale: Quinazolin-4-amines are highly lipophilic. Without an optimized

formulation, erratic gastrointestinal absorption will confound efficacy data, making it impossible

to distinguish between a "biologically inactive" compound and a "poorly absorbed" one. We

utilize a co-solvent system to ensure the compound remains in solution. Intravenous (IV) and

per os (PO) arms are run in parallel to calculate absolute bioavailability (%F).
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Step-by-Step Protocol
Formulation Preparation:

IV Vehicle: 5% DMSO / 40% PEG300 / 55% Saline.

PO Vehicle: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline.

Method: Dissolve 2-Cyclopentylquinazolin-4-amine in DMSO first. Vortex until

completely clear. Add PEG300 and Tween-80 sequentially, vortexing after each addition.

Finally, add saline dropwise under constant sonication to prevent micro-precipitation.

Dosing Regimen:

Administer IV at 2 mg/kg via tail vein injection (n=3, SD Rats or C57BL/6 Mice).

Administer PO at 10 mg/kg via oral gavage (n=3).

Self-Validating Sampling:

Collect 50 µL of blood via the saphenous vein at 0.08 (IV only), 0.25, 0.5, 1, 2, 4, 8, 12,

and 24 hours post-dose into K2-EDTA tubes. Centrifuge at 4°C (3000g, 10 min) to isolate

plasma.

Quality Control: Spike a known concentration of an internal standard (IS, e.g., ) into blank

plasma to validate extraction recovery during LC-MS/MS analysis[3].

Bioanalysis:

Extract plasma using protein precipitation (3 volumes of cold acetonitrile containing the

IS). Centrifuge at 14,000 rpm for 10 mins. Analyze the supernatant via LC-MS/MS.

Phase 2: Maximum Tolerated Dose (MTD)
Determination
Causality & Rationale: Inhibitors targeting EGFR/HER2 pathways often induce epithelial

toxicities (e.g., skin rash, diarrhea) due to the inhibition of wild-type EGFR in healthy tissues[1].

Establishing the MTD ensures that the chosen efficacy dose does not trigger weight loss
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exceeding 15–20%, which would mandate premature euthanasia and invalidate the efficacy

study.

Step-by-Step Protocol
Animal Allocation: Randomize female BALB/c nude mice (6-8 weeks old) into groups of 3.

Dose Escalation: Administer the compound PO daily at escalating doses (e.g., 10, 30, 100

mg/kg) for 7 consecutive days.

Clinical Observation:

Monitor body weight daily.

Assess clinical signs: piloerection, diarrhea, lethargy, and hunched posture.

Endpoint: The MTD is defined as the highest dose that does not cause >15% body weight

loss or severe clinical distress over the 7-day dosing period, followed by a 3-day washout

observation to check for delayed toxicity.

Phase 3: Tumor Xenograft Efficacy Study
Causality & Rationale: To prove that 2-Cyclopentylquinazolin-4-amine exerts on-target anti-

tumor effects, an EGFR-driven cell line (e.g., NCI-H1975 NSCLC cells) is utilized[1]. A positive

control (Erlotinib) is mandatory to validate the model's responsiveness and serve as a

benchmark for the novel compound's efficacy.

Step-by-Step Protocol
Cell Preparation: Harvest NCI-H1975 cells in the logarithmic growth phase. Resuspend in a

1:1 mixture of cold PBS and Matrigel® to a final concentration of 5×107 cells/mL.

Inoculation: Inject 100 µL ( 5×106 cells) subcutaneously into the right flank of female BALB/c

nude mice.

Randomization: Monitor tumor growth using digital calipers. When average tumor volumes

reach 100–150 mm³ (typically day 7-10), randomize mice into treatment groups (n=8/group)

using the formula: Volume=0.5×length×width2 .
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Treatment Regimen:

Group 1: Vehicle Control (PO, QD).

Group 2: Positive Control (Erlotinib, 50 mg/kg, PO, QD).

Group 3: 2-Cyclopentylquinazolin-4-amine (Low Dose, e.g., 25 mg/kg, PO, QD).

Group 4: 2-Cyclopentylquinazolin-4-amine (High Dose, e.g., 50 mg/kg, PO, QD).

Measurement & PD Harvesting (Self-Validation):

Measure tumors and body weights twice weekly. On Day 21, sacrifice the animals 2 hours

post-final dose.

Biomarker Validation: Snap-freeze half of the tumor tissue in liquid nitrogen for Western

blot analysis of p-EGFR/total EGFR to definitively confirm in vivo target engagement. Fix

the other half in 10% formalin for Ki-67 (proliferation) immunohistochemistry.

Data Presentation
Table 1: Representative Pharmacokinetic Parameters
Summarized quantitative PK data ensuring the compound meets the threshold for once-daily

(QD) oral dosing.

Parameter Units IV (2 mg/kg) PO (10 mg/kg)

C max​ ng/mL - 1,450 ± 210

T max​ h - 2.0 ± 0.5

AUC 0−∞​ ng·h/mL 1,850 ± 150 5,200 ± 480

t 1/2​ h 4.2 ± 0.6 5.1 ± 0.8

Bioavailability (F) % 100 56.2

Table 2: In Vivo Efficacy Data Summary (Day 21)
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Evaluation of Tumor Growth Inhibition (TGI) relative to vehicle control.

Treatment
Group

Dose (mg/kg)
Final Tumor
Vol (mm³)

TGI (%)
Body Weight
Change (%)

Vehicle Control - 1,250 ± 180 - + 4.2%

Erlotinib (Pos.

Control)
50 410 ± 65 67.2% - 2.1%

2-

Cyclopentylquina

zolin-4-amine

25 680 ± 90 45.6% + 1.5%

2-

Cyclopentylquina

zolin-4-amine

50 390 ± 55 68.8% - 3.4%
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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